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Compound of Interest

Compound Name: Dibenzyl 2-fluoromalonate

Cat. No.: B168617 Get Quote

CAS Number: 133384-81-3

This technical guide provides an in-depth overview of Dibenzyl 2-fluoromalonate, a

fluorinated organic compound of interest to researchers and professionals in drug development

and chemical synthesis. This document outlines its chemical and physical properties, provides

a detailed, representative experimental protocol for its synthesis, and illustrates the synthetic

pathway.

Core Chemical and Physical Data
Dibenzyl 2-fluoromalonate is a derivative of malonic acid, characterized by the substitution of

a fluorine atom at the C-2 position and the presence of two benzyl ester groups. While specific

experimental data for this compound is limited in publicly available literature, the following

tables summarize its key identifiers and known properties, supplemented with data from closely

related compounds for comparative purposes.

Table 1: Chemical Identification of Dibenzyl 2-fluoromalonate
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Identifier Value Source

CAS Number 133384-81-3 [1][2]

Molecular Formula C₁₇H₁₅FO₄ [2]

Molecular Weight 302.30 g/mol [2]

SMILES Code
O=C(OCC1=CC=CC=C1)C(F)

C(OCC2=CC=CC=C2)=O
[2]

Table 2: Physicochemical Properties

Property Value Notes

Physical State Not explicitly stated

Likely a liquid at room

temperature, similar to

Dibenzyl malonate.

Boiling Point No data available

For comparison, Dibenzyl

malonate has a boiling point of

188 °C at 0.2 mmHg.

Density No data available

For comparison, Dibenzyl

malonate has a density of

1.137 g/mL at 25 °C.

Refractive Index No data available

For comparison, Dibenzyl

malonate has a refractive

index of n20/D 1.546.

Solubility No data available

Expected to be soluble in

common organic solvents like

dichloromethane, chloroform,

and DMSO.

Storage Temperature No specific data

General recommendation for

similar compounds is

refrigeration.
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Synthetic Pathway and Experimental Protocol
The synthesis of Dibenzyl 2-fluoromalonate typically involves the electrophilic fluorination of

the parent compound, Dibenzyl malonate. While a specific, detailed protocol for this exact

transformation is not readily available in peer-reviewed literature, a general and representative

procedure can be adapted from established methods for the fluorination of malonic esters.[3][4]

The following protocol outlines a plausible synthetic route.

General Experimental Protocol: Electrophilic
Fluorination of Dibenzyl Malonate
This protocol is a representative method and may require optimization for specific laboratory

conditions and desired yield.

Materials:

Dibenzyl malonate

Anhydrous solvent (e.g., acetonitrile, dichloromethane)

Base (e.g., sodium hydride, sodium ethoxide)

Electrophilic fluorinating agent (e.g., Selectfluor®, N-Fluorobenzenesulfonimide (NFSI))

Inert gas (e.g., nitrogen, argon)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., ethyl acetate, dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Silica gel for column chromatography

Eluent for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:
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Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir

bar and under an inert atmosphere, dissolve Dibenzyl malonate in an appropriate anhydrous

solvent.

Enolate Formation: Cool the solution to a suitable temperature (typically 0 °C or -78 °C)

using an ice or dry ice/acetone bath. Slowly add the base to the solution to generate the

enolate of Dibenzyl malonate. Stir the mixture for a predetermined time at this temperature to

ensure complete enolate formation.

Fluorination: Dissolve the electrophilic fluorinating agent in a minimal amount of anhydrous

solvent and add it dropwise to the enolate solution. The reaction is typically exothermic and

should be controlled by maintaining the low temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or another suitable analytical technique until the starting material is consumed.

Quenching: Once the reaction is complete, slowly add the quenching solution to the reaction

mixture to neutralize any remaining reactive species.

Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory

funnel and perform an aqueous workup. Extract the aqueous layer with an organic solvent.

Purification: Combine the organic layers, dry over an anhydrous drying agent, filter, and

concentrate the solvent under reduced pressure. The crude product can then be purified by

flash column chromatography on silica gel using an appropriate eluent system to afford pure

Dibenzyl 2-fluoromalonate.

Safety Precautions:

Electrophilic fluorinating agents are strong oxidizers and should be handled with care in a

well-ventilated fume hood.

Reactions involving sodium hydride are highly flammable and should be performed under an

inert atmosphere.

Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and

gloves, should be worn at all times.
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Synthetic Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis of Dibenzyl 2-
fluoromalonate from Dibenzyl malonate.
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Caption: Synthetic workflow for Dibenzyl 2-fluoromalonate.

Applications in Research and Drug Development
Fluorinated organic molecules are of significant interest in medicinal chemistry and materials

science due to the unique properties conferred by the fluorine atom, such as increased

metabolic stability, enhanced binding affinity, and altered electronic properties.[5] While specific

applications for Dibenzyl 2-fluoromalonate are not yet widely documented, its structural

motifs suggest potential utility as a building block in the synthesis of more complex fluorinated

compounds. As a fluorinated analog of dibenzyl malonate, it could be employed in various

carbon-carbon bond-forming reactions to introduce a fluorinated moiety into a target molecule.

Further research is needed to explore the full potential of this compound in drug discovery and

other areas of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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